Cas no 2171576-84-2 (3-amino(cyclopropyl)methyl-3-hydroxy-8lambda6-thiabicyclo3.2.1octane-8,8-dione)

• Product Name: 3-amino(cyclopropyl)methyl-3-hydroxy-8lambda6-thiabicyclo3.2.1octane-8,8-dione
• CAS No: 2171576-84-2
• MF: C₁₁H₁₉NO₃S
• MW: 245.338462114334
• CID: 5825310
• PubChem ID: 165721538
• Update Time: 2025-05-30

3-amino(cyclopropyl)methyl-3-hydroxy-8lambda6-thiabicyclo3.2.1octane-8,8-dione Chemical and Physical Properties

Names and Identifiers

• 3-amino(cyclopropyl)methyl-3-hydroxy-8lambda6-thiabicyclo3.2.1octane-8,8-dione
• 2171576-84-2
• EN300-1650423
• 3-[amino(cyclopropyl)methyl]-3-hydroxy-8lambda6-thiabicyclo[3.2.1]octane-8,8-dione

• Inchi： 1S/C11H19NO3S/c12-10(7-1-2-7)11(13)5-8-3-4-9(6-11)16(8,14)15/h7-10,13H,1-6,12H2
• InChI Key： IGEHNJXMQZYYJO-UHFFFAOYSA-N
• SMILES： S1(C2CCC1CC(C(C1CC1)N)(C2)O)(=O)=O

Computed Properties

• Exact Mass: 245.10856464g/mol
• Monoisotopic Mass: 245.10856464g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 376
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 88.8Ų

Additional information on 3-amino(cyclopropyl)methyl-3-hydroxy-8lambda6-thiabicyclo3.2.1octane-8,8-dione

Professional Introduction to Compound with CAS No. 2171576-84-2 and Product Name: 3-amino(cyclopropyl)methyl-3-hydroxy-8lambda6-thiabicyclo3.2.1octane-8,8-dione

The compound identified by the CAS number 2171576-84-2 and the product name 3-amino(cyclopropyl)methyl-3-hydroxy-8lambda6-thiabicyclo3.2.1octane-8,8-dione represents a fascinating molecule with significant potential in the field of pharmaceutical chemistry. This bicyclic structure, featuring a thiabicyclo framework, is a testament to the ingenuity of synthetic chemists in creating complex scaffolds that mimic natural products and exhibit unique biological activities.

The thiabicyclo3.2.1octane core is a critical feature of this compound, providing a rigid three-membered ring system that is often found in biologically active molecules. The presence of sulfur in the ring introduces polarity and potential hydrogen bonding interactions, which can be crucial for binding to biological targets. This structural motif has been explored in various drug discovery programs due to its ability to adopt compact conformations that can fit into specific binding pockets in proteins or enzymes.

One of the most intriguing aspects of this compound is its 3-amino(cyclopropyl)methyl substituent. The amino group (-NH₂) is a well-known pharmacophore, capable of forming hydrogen bonds with polar residues in biological targets, while the cyclopropylmethyl group adds steric bulk and can influence the compound's orientation within a binding site. This combination of features makes it an attractive candidate for further investigation in medicinal chemistry.

The 3-hydroxy group further enhances the compound's potential bioactivity by introducing another site for hydrogen bonding or other polar interactions. Hydroxyl groups are frequently found in natural products and pharmaceuticals, often playing a key role in modulating receptor affinity and selectivity. In the context of this thiabicyclo scaffold, the hydroxyl group could be particularly important for interactions with hydrophobic or aromatic residues in biological targets.

Recent advancements in computational chemistry have enabled more accurate predictions of molecular properties and binding affinities, making it possible to rationally design modifications to optimize bioactivity. The 8lambda6-thiabicyclo3.2.1octane-8,8-dione framework suggests that this compound may exhibit conformational flexibility that could be exploited to enhance binding interactions with biological targets. By leveraging computational methods such as molecular dynamics simulations and quantum mechanical calculations, researchers can gain insights into how this molecule might interact with proteins or enzymes.

In addition to its structural complexity, this compound has potential applications in drug discovery due to its unique chemical properties. The presence of both nitrogen and sulfur heteroatoms provides multiple opportunities for interaction with biological targets, while the rigid bicyclic core ensures that the molecule maintains a specific conformational preference. These features make it an attractive scaffold for designing molecules with tailored biological activities.

Recent studies have shown that thiabicyclic compounds can exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, and anticancer effects. The structural motifs found in this compound are reminiscent of natural products known to interact with various biological pathways, suggesting that it may have similar therapeutic potential. Further investigation into its bioactivity could uncover new leads for drug development.

The synthesis of complex molecules like 3-amino(cyclopropyl)methyl-3-hydroxy-8lambda6-thiabicyclo3.2.1octane-8,8-dione is no small feat and requires careful planning and execution. Modern synthetic methodologies have made significant strides in enabling the construction of such intricate structures in high yields and purity. Techniques such as transition metal-catalyzed reactions, asymmetric synthesis, and protecting group strategies have all contributed to the growing toolkit available to synthetic chemists.

The potential applications of this compound extend beyond traditional pharmaceuticals into areas such as materials science and agrochemicals. The unique structural features of thiabicyclic compounds make them interesting candidates for designing novel materials with specific properties or for developing new crop protection agents.

In conclusion, the compound identified by CAS number 2171576-84-2 and named 3-amino(cyclopropyl)methyl-3-hydroxy-8lambda6-thiabicyclo3.2.1octane-8,8-dione represents a promising candidate for further investigation in pharmaceutical chemistry. Its unique structural features, including the thiabicyclo3.2.1octane core and various functional groups such as the amino, cyclopropylmethyl, and hydroxy substituents, make it an attractive scaffold for designing molecules with tailored biological activities.

With advancements in computational chemistry and synthetic methodologies, researchers are better equipped than ever to explore the potential of complex molecules like this one. Further investigation into its bioactivity could uncover new therapeutic agents or materials with applications across multiple fields.